Cas no 14861-16-6 (Phenylethyl b-D-galactopyranoside)
14861-16-6 structure
Product Name:Phenylethyl b-D-galactopyranoside
CAS No:14861-16-6
MF:C14H20O6
MW:284.305005073547
MDL:MFCD00051210
CID:49943
PubChem ID:84675
Update Time:2025-09-27
Phenylethyl b-D-galactopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Phenylethyl beta-D-galactopyranoside
- PHENYLETHYL-BETA-D-GALACTOPYRANOSIDE
- 2-phenylethyl beta-D-galactopyranoside
- Phenethyl beta-D-galactopyranoside
- Phenylethyl β-D-galactopyranoside
- Einecs 238-931-1
- phenylethyl-β-d-galactoside
- PHENYLETHYL-BETA-D-GALACTOSIDE
- 2-Phenylethyl-B-D-Galactopyran-
- phenylethyl B-D-galactopyranoside
- 2-Phenylethyl-beta-D-galactopyran-
- 2-Phenylethyl β-D-galacto-hexopyranoside
- 14861-16-6
- 2-phenylethyl
- 2-Phenylethyl hexopyranoside
- SCHEMBL3636327
- DTXSID90933439
- Phenylethyl beta -D-galactopyranoside
- (2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-6-phenethoxytetrahydro-2H-pyran-3,4,5-triol
- CS-0468371
- NS00052340
- A-d-galactopyranoside
- (2R,3R,4S,5R,6R)-2-(HYDROXYMETHYL)-6-(2-PHENYLETHOXY)OXANE-3,4,5-TRIOL
- HY-W357146
- DA-56806
- G72078
- Phenylethyl b-D-galactopyranoside
-
- MDL： MFCD00051210
- Inchi： 1S/C14H20O6/c15-8-10-11(16)12(17)13(18)14(20-10)19-7-6-9-4-2-1-3-5-9/h1-5,10-18H,6-8H2/t10-,11+,12+,13-,14-/m1/s1
- InChI Key： MLRIJUWUQTVDQE-MBJXGIAVSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 284.126
- Monoisotopic Mass: 284.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 99.4A^2
Experimental Properties
- Density: 1.36
- Boiling Point: 486.8°C at 760 mmHg
- Flash Point: 248.2°C
- Refractive Index: 1.6
- PSA: 99.38000
- LogP: -0.95440
Phenylethyl b-D-galactopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P208100-100mg |
Phenylethyl b-D-galactopyranoside |
14861-16-6 | 100mg |
$ 395.00 | 2022-06-03 | ||
| TRC | P208100-250mg |
Phenylethyl b-D-galactopyranoside |
14861-16-6 | 250mg |
$ 815.00 | 2022-06-03 | ||
| TRC | P208100-500mg |
Phenylethyl b-D-galactopyranoside |
14861-16-6 | 500mg |
$ 1300.00 | 2022-06-03 | ||
| Chemenu | CM182342-1g |
(2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-phenethoxytetrahydro-2H-pyran-3,4,5-triol |
14861-16-6 | 97% | 1g |
$*** | 2023-03-30 | |
| Ambeed | A163337-100mg |
(2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-6-phenethoxytetrahydro-2H-pyran-3,4,5-triol |
14861-16-6 | 97% | 100mg |
$172.0 | 2025-02-25 | |
| Ambeed | A163337-250mg |
(2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-6-phenethoxytetrahydro-2H-pyran-3,4,5-triol |
14861-16-6 | 97% | 250mg |
$288.0 | 2025-02-25 | |
| Ambeed | A163337-1g |
(2R,3R,4S,5R,6R)-2-(Hydroxymethyl)-6-phenethoxytetrahydro-2H-pyran-3,4,5-triol |
14861-16-6 | 97% | 1g |
$774.0 | 2025-02-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-222164-100 mg |
Phenylethyl β-D-galactopyranoside, |
14861-16-6 | ≥98% | 100MG |
￥1,504.00 | 2023-07-10 | |
| Cooke Chemical | LN8850051-50MG |
Phenylethylβ-D-galactopyranoside |
14861-16-6 | N/A | 50mg |
RMB 1235.20 | 2025-02-21 | |
| Cooke Chemical | LN8850051-250MG |
Phenylethylβ-D-galactopyranoside |
14861-16-6 | N/A | 250mg |
RMB 2704.80 | 2025-02-21 |
Phenylethyl b-D-galactopyranoside Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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